6-[(E)-2-(4-ethoxyphenyl)ethenyl]-4,5-dihydro-3(2H)-pyridazinone

• IUPAC Name: 3-[(E)-2-(4-ethoxyphenyl)ethenyl]-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C14H16N2O2/c1-2-18-13-8-4-11(5-9-13)3-6-12-7-10-14(17)16-15-12/h3-6,8-9H,2,7,10H2,1H3,(H,16,17)/b6-3+
• InChI Key: GOELFBPBOGNXBV-ZZXKWVIFSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C=CC2=NNC(=O)CC2
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C=C/C2=NNC(=O)CC2
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• CAS No.: 860649-55-4

Description

The compound “6-[(E)-2-(4-ethoxyphenyl)ethenyl]-4,5-dihydro-3(2H)-pyridazinone” is a chemical with the molecular formula C14H16N2O2 and a molecular weight of 244.294. It is available for purchase from various chemical suppliers.

Scientific Research Applications

Cardiotonic Agents and Antithrombotic Activity

A novel series of analogues, including variants of the specified compound, have demonstrated significant hemodynamic activity, cyclic AMP-phosphodiesterase inhibitory activity, and platelet aggregation inhibitory activity. These compounds are synthesized as part of efforts to treat congestive heart failure, showing potent inotropic/vasodilator activity alongside enhanced platelet aggregation inhibitory potency. One notable compound exhibited in vivo antithrombotic activity, highlighting the therapeutic potential in cardiovascular disease management (Sircar et al., 1989).

Solubility and Thermodynamic Behavior

The solubility of pyridazinone derivatives, including those similar to the compound of interest, has been studied in various solvents, revealing insights into their solubility behavior and thermodynamic properties. These studies are crucial for understanding the drug's bioavailability and developing suitable formulations for clinical use (Shakeel et al., 2017).

Synthesis and Chemical Properties

Research on the synthesis of 6-substituted 3(2H)-pyridazinones from ketones has broadened the scope of available compounds for further pharmacological evaluation. This work facilitates the rapid and efficient synthesis of various pyridazinone derivatives, contributing to the discovery of new therapeutic agents (Coates & Mckillop, 1993).

Cardiovascular and Analgesic Activities

Further studies on 6-phenyl-4,5-dihydropyridazin-3(2H)-one derivatives have shown their utility as cardiovascular drugs, with investigations into their analgesic and anti-inflammatory activities as well. These studies provide insights into the multifaceted pharmacological profiles of pyridazinone derivatives, underscoring their potential beyond cardiovascular applications (Takaya et al., 1979).

Crystal Structure and Molecular Studies

The crystal structure, spectroscopic studies, and theoretical analyses of pyridazinone derivatives have been explored, contributing to a deeper understanding of their molecular properties and the basis of their biological activities. These studies assist in the rational design of more effective and safer therapeutic agents (Kalai et al., 2021).